Cas no 3648-21-3 (diheptyl phthalate)

• Product Name: diheptyl phthalate
• CAS No: 3648-21-3
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• MDL: MFCD00043680
• CID: 84825
• PubChem ID: 24868975
• Update Time: 2025-11-05

diheptyl phthalate Chemical and Physical Properties

Names and Identifiers

• diheptyl phthalate
• Diheptylphthalate Solution
• Di-n-heptyl phthalate
• 1,2-benzenedicarboxylic acid diheptyl ester
• Dihept-1-yl phthalate
• diheptyl
• Diheptyl o-phthalate
• DI-N-HEPTYL PHTHALAT
• di-n-octyl phthalate
• Heptyl phthalate
• Phthalic acid diheptyl
• Phthalic acid diheptyl ester
• Phthalsaeure-diheptylester
• Bis-heptylphthalate
• Sansocizer DHP
• CAS-3648-21-3
• N-Diheptyl phthalate
• 68515-44-6
• IE05VO8P8P
• DI-N-HEPTYL PHTHALATE-3,4,5,6-D4
• DTXSID8040779
• Phthalic acid, diheptyl ester
• Diheptyl phthalate, 97%
• NCGC00164188-01
• SCHEMBL124977
• 1,2-Benzenedicarboxylic acid, diheptyl ester
• HY-W011103
• S10653
• Phthalic acid, bis-n-heptyl ester 100 microg/mL in Acetonitrile
• MFCD00043680
• Diheptyl ester of phthalic acid
• BRN 2336623
• Di-n-Heptylphthalate
• CHEMBL2140472
• W-109923
• UNII-IE05VO8P8P
• JQCXWCOOWVGKMT-UHFFFAOYSA-N
• NCGC00356968-01
• AKOS015838912
• SY040431
• Diheptyl 1,2-benzenedicarboxylate
• CS-W011819
• Diheptyl phthalate, analytical standard
• DTXCID608662
• DIHEPTYL PHTHALATE [HSDB]
• C22H34O4
• 1,2-Benzenedicarboxylic acid, 1,2-diheptyl ester
• BIDD:ER0462
• Phthalic acid, bis-n-heptyl ester
• EINECS 222-885-4
• NS00015469
• Epitope ID:140106
• 3648-21-3
• 1,2-Benzenedicarboxylic acid, diisoheptyl ester (9CI); Diisoheptyl phthalate; Jayflex 77; Jayflex DIHP 77
• CHEBI:34677
• FT-0624936
• Q2943515
• diheptylphthalate
• Tox21_303892
• diheptyl benzene-1,2-dicarboxylate
• HSDB 344
• Dinheptylphthalate
• 4-09-00-03180 (Beilstein Handbook Reference)
• Diisoheptyl Phthalate (mixture of C7 isomers)
• Dinheptyl phthalate
• Diheptyl 1,2benzenedicarboxylate
• NDiheptyl phthalate
• C7-Rich Di-C6-8-branched Alkyl Esters-1,2-Benzenedicarboxylic Acid;
• 1,2Benzenedicarboxylic acid, diheptyl ester
• Diisoheptyl Phthalate (mixture of C7 primary and secondary chains)

• MDL： MFCD00043680
• Inchi： 1S/C22H34O4/c1-3-5-7-9-13-17-25-21(23)19-15-11-12-16-20(19)22(24)26-18-14-10-8-6-4-2/h11-12,15-16H,3-10,13-14,17-18H2,1-2H3
• InChI Key： JQCXWCOOWVGKMT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCC)=O)CCCCCCC
• BRN： 2336623

Computed Properties

• Exact Mass: 362.24600
• Monoisotopic Mass: 362.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless oily transparent liquid
• Density: 0.988 g/mL at 25 °C(lit.)
• Melting Point: <40 ºC
• Boiling Point: 195 °C/0.04 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.485(lit.)
• Solubility: Insuluble (3.5E-4 g/L) (25 ºC),
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 52.60000
• LogP: 5.94100
• Solubility: Soluble in organic solvents and hydrocarbons. It has good compatibility with most industrial resins.

diheptyl phthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H361
• Warning Statement： P261,P281,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-36/37/38
• Safety Instruction： S26; S36/37
• RTECS：TI1090000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on diheptyl phthalate

Diheptyl Phthalate (CAS No. 3648-21-3): An Overview of Properties, Applications, and Recent Research

Diheptyl phthalate (DHP), with the CAS number 3648-21-3, is a member of the phthalate family, a group of chemical compounds widely used as plasticizers in various industrial applications. This compound is known for its ability to enhance the flexibility and durability of plastics, making it a valuable additive in the manufacturing of numerous products. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding diheptyl phthalate.

Chemical Properties

Diheptyl phthalate is a colorless to slightly yellow liquid with a molecular formula of C₁₈H₂₆O₄. It has a molecular weight of approximately 310.4 g/mol and a boiling point around 370°C. The compound is insoluble in water but highly soluble in organic solvents such as ethanol and acetone. Its low volatility and high thermal stability make it suitable for use in various industrial processes where high temperatures are involved.

The chemical structure of diheptyl phthalate consists of two heptyl groups attached to a phthalic acid ester. This structure contributes to its excellent plasticizing properties, allowing it to effectively reduce the glass transition temperature (Tg) of polymers and improve their mechanical properties. The presence of long alkyl chains also enhances its compatibility with various polymer matrices, making it an ideal choice for a wide range of applications.

Applications

Diheplyl phthalate finds extensive use in the plastics industry as a plasticizer for polyvinyl chloride (PVC) and other polymers. Its primary function is to increase the flexibility and elongation properties of these materials, making them more suitable for applications such as flexible PVC pipes, cables, flooring materials, and automotive parts. The compound's low toxicity and high performance have made it a preferred choice over other plasticizers in many industries.

Beyond its use as a plasticizer, diheptyl phthalate has also been explored for its potential in other areas. For instance, it has been investigated as a component in lubricants due to its excellent lubricating properties and stability under high temperatures. Additionally, recent studies have explored its use in coatings and adhesives, where its ability to improve adhesion and flexibility can enhance the performance of these materials.

Recent Research Developments

The ongoing research on diheptyl phthalate has shed light on several new aspects of its properties and applications. One area of focus has been the environmental impact of phthalates, including DHP. While DHP is generally considered to have lower toxicity compared to some other phthalates like di(2-ethylhexyl) phthalate (DEHP), concerns about its potential environmental persistence and bioaccumulation have led to increased scrutiny.

A recent study published in the journal "Environmental Science & Technology" investigated the biodegradation potential of various phthalates, including DHP. The results showed that DHP exhibits moderate biodegradability under aerobic conditions but may persist longer in anaerobic environments. This finding highlights the importance of proper disposal practices and environmental monitoring to minimize potential ecological impacts.

In another study published in "Polymer Testing," researchers explored the effect of different plasticizers on the mechanical properties of PVC composites. The study found that DHP significantly improved the elongation at break and tensile strength of PVC compared to other commonly used plasticizers. This enhanced performance makes DHP an attractive option for applications requiring high mechanical strength and flexibility.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including diheptyl phthalate. While DHP is generally considered safe for industrial use, proper handling procedures should be followed to ensure worker safety and environmental protection. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be worn when handling this compound to prevent skin contact and inhalation.

The European Chemicals Agency (ECHA) has classified DHP as not classified for any specific health or environmental hazards under the Classification, Labelling, and Packaging (CLP) Regulation. However, it is important to consult material safety data sheets (MSDS) for detailed safety information specific to each application.

Conclusion

Diheptyl phthalate, with CAS number 3648-21-3, is a versatile chemical compound with a wide range of applications in the plastics industry and beyond. Its excellent plasticizing properties, low toxicity, and high performance make it an essential additive in various industrial processes. Ongoing research continues to explore new applications and improve our understanding of its environmental impact. By adhering to proper safety guidelines and best practices, industries can continue to benefit from the unique properties of this valuable compound while minimizing potential risks.